2-amino-N-[3-(methylsulfamoyl)phenyl]acetamide hydrochloride

• IUPAC Name: 2-amino-N-[3-(methylsulfamoyl)phenyl]acetamide;hydrochloride
• InChI: InChI=1S/C9H13N3O3S.ClH/c1-11-16(14,15)8-4-2-3-7(5-8)12-9(13)6-10;/h2-5,11H,6,10H2,1H3,(H,12,13);1H
• InChI Key: ZUPUSLCEVBGMSN-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=CC(=C1)NC(=O)CN.Cl
• Molecular Formula: C9H14ClN3O3S
• Molecular Weight: 279.74 g/mol
• CAS RN: 1258640-85-5

Description

2-amino-N-[3-(methylsulfamoyl)phenyl]acetamide hydrochloride, commonly referred to as MS-222, is a synthetic compound used as an anesthetic in fish, amphibians, and reptiles. It is a derivative of the amino acid glycine and is structurally similar to lidocaine and procaine. MS-222 is commonly used in laboratory experiments as an anesthetic for aquatic animals and has been found to be safe, effective, and non-toxic.

Scientific Research Applications

Synthesis and Antimicrobial Applications

Antimicrobial Agents : Sulfonamide compounds have been synthesized for use as antimicrobial agents. A study by Darwish et al. (2014) on the synthesis of novel heterocyclic compounds incorporating a sulfamoyl moiety showed promising in vitro antibacterial and antifungal activities. These compounds were obtained through various chemical reactions, demonstrating the versatility of sulfonamide derivatives in medicinal chemistry (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Herbicide Metabolism Studies

Herbicide Metabolism : Coleman et al. (2000) explored the metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes. This study provides insights into the biochemical pathways and potential toxicological effects of chloroacetamide herbicides, which share a functional group with sulfonamides. Understanding the metabolism of these compounds can help in assessing their environmental and health impacts (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis and Characterization of Derivatives

Synthetic Derivatives for Biological Studies : The synthesis and characterization of sulfanilamide derivatives have been conducted to evaluate their thermal properties and antimicrobial activities. For instance, Lahtinen et al. (2014) synthesized four sulfanilamide derivatives and characterized them using various analytical techniques. The study aimed to understand the compounds' structure-activity relationships and potential biological applications (Lahtinen, Kudva, Hegde, Bhat, Kolehmainen, Nonappa, Venkatesh, & Naral, 2014).

Anticonvulsant Activity

Anticonvulsant Compounds : Research has been conducted on the development of sulfonamide derivatives as anticonvulsant agents. Camerman et al. (2005) investigated the crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides and discussed their potential anticonvulsant activities, highlighting the importance of structural analysis in drug design (Camerman, Hempel, Mastropaolo, & Camerman, 2005).